Cas no 1226455-96-4 (ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate)

• Product Name: ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate
• CAS No: 1226455-96-4
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• CID: 5981199
• PubChem ID: 49677233
• Update Time: 2025-08-05

ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate
• IIUYPNKPGUORBY-UHFFFAOYSA-N
• ethyl 4-[4-(3-methyl-1,2,4-oxadiazol-5-yl)anilino]-4-oxobutanoate
• 1226455-96-4
• F5882-5086
• ethyl 4-((4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)amino)-4-oxobutanoate
• AKOS024526850
• SR-01000926033
• VU0527499-1
• SR-01000926033-1
• ethyl 3-{[4-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]carbamoyl}propanoate

• Inchi： 1S/C15H17N3O4/c1-3-21-14(20)9-8-13(19)17-12-6-4-11(5-7-12)15-16-10(2)18-22-15/h4-7H,3,8-9H2,1-2H3,(H,17,19)
• InChI Key： IIUYPNKPGUORBY-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CCC(NC1=CC=C(C2ON=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 303.122
• Monoisotopic Mass: 303.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.3A^2
• XLogP3: 1.5

Additional information on ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate

Ethyl 3-{4-(3-Methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate (CAS No. 1226455-96-4): A Comprehensive Overview

Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate (CAS No. 1226455-96-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and medicinal chemistry. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate is a complex organic molecule with a molecular formula of C₁₇H₁₈N₄O₃. The compound features a central phenyl ring substituted with a 3-methyl-1,2,4-oxadiazol-5-yl group and an ethyl ester moiety attached to a propionamide chain. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. For instance, the oxadiazole ring contributes to the compound's stability and reactivity, while the ester group enhances its solubility in organic solvents.

The compound is typically synthesized through a multi-step process involving the condensation of appropriate precursors. One common synthetic route involves the reaction of 3-methyl-1,2,4-oxadiazole with an aromatic amine to form the carbamate intermediate, followed by esterification with ethyl bromoacetate. The resulting product is then purified using standard techniques such as column chromatography or recrystallization.

Biological Activities and Applications

Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate has been extensively studied for its biological activities and potential therapeutic applications. Recent research has highlighted its anti-inflammatory and anti-cancer properties. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory effects, Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate has demonstrated significant anti-cancer activity against various cancer cell lines. Mechanistic studies have revealed that the compound can induce apoptosis by disrupting mitochondrial function and activating caspase cascades. These findings suggest that the compound may have potential as a novel chemotherapeutic agent.

Recent Research Advancements

The field of medicinal chemistry has seen several notable advancements in the study of Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate. One recent study published in the Journal of Medicinal Chemistry explored the structure-activity relationship (SAR) of this compound and its analogs. The researchers identified key structural modifications that enhanced both potency and selectivity against specific targets. These findings have paved the way for the development of more effective derivatives with improved pharmacological profiles.

Another significant development involves the use of computational methods to predict the binding modes and affinities of Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate to various protein targets. Molecular docking studies have provided valuable insights into the interactions between the compound and its biological targets, facilitating rational drug design efforts.

Safety and Toxicology

The safety profile of Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate is an important consideration for its potential therapeutic applications. Preclinical studies have generally shown that the compound is well-tolerated at therapeutic doses. However, like any new chemical entity (NCE), it is essential to conduct comprehensive toxicology evaluations to ensure its safety in humans.

To date, no major adverse effects have been reported in animal models following chronic administration of the compound. However, ongoing research is necessary to fully understand its long-term safety profile and potential side effects.

Conclusion

Ethyl 3-{4-(3-methyl-1,2,4-oxadiazol-5-yl)phenylcarbamoyl}propanoate (CAS No. 1226455-96-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential clinical uses of this compound will emerge.